Bisphenols
Bisphenols are a class of organic compounds widely used in various industrial applications due to their versatility and chemical stability. These bisphenols, specifically bisphenol A (BPA) and bisphenol S (BPS), are synthesized by the condensation reaction between phenol and formaldehyde. They serve as monomers for polycarbonate plastics and epoxy resins, which are commonly found in consumer products such as water bottles, food containers, and electronic components.
The unique chemical structure of bisphenols allows them to form strong bonds with other materials, enhancing the durability and transparency of the final products. However, concerns about their potential health effects have led to increased research into alternative bisphenols, like bisphenol F (BPF) and bisphenol Z (BPZ), which offer similar properties but may present lower risks.
In addition to their use in plastics and resins, bisphenols are also utilized in the production of flame retardants, adhesives, and dental sealants. Their broad applicability makes them indispensable in modern industrial processes.

Structure | Chemical Name | CAS | MF |
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2-Hydroxyethyl 3-(1,1-Dimethylethyl)-b-3-(1,1-dimethylethyl)-4-hydroxyphenyl-4-hydroxy-b-methylbenzenepropanoate | 70140-64-6 | C26H36O5 |
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Bisphenol B | 77-40-7 | C16H18O2 |
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